Cas no 1796969-25-9 (3-methyl-6-{[1-(4-methylbenzenesulfonyl)piperidin-4-yl]oxy}pyridazine)

• Product Name: 3-methyl-6-{[1-(4-methylbenzenesulfonyl)piperidin-4-yl]oxy}pyridazine
• CAS No: 1796969-25-9
• MF: C₁₇H₂₁N₃O₃S
• MW: 347.43194270134
• CID: 5370343
• Update Time: 2025-10-28

3-methyl-6-{[1-(4-methylbenzenesulfonyl)piperidin-4-yl]oxy}pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-6-[[1-[(4-methylphenyl)sulfonyl]-4-piperidinyl]oxy]pyridazine
• 3-methyl-6-{[1-(4-methylbenzenesulfonyl)piperidin-4-yl]oxy}pyridazine

• Inchi： 1S/C17H21N3O3S/c1-13-3-6-16(7-4-13)24(21,22)20-11-9-15(10-12-20)23-17-8-5-14(2)18-19-17/h3-8,15H,9-12H2,1-2H3
• InChI Key： GIMCKZARNSNRSL-UHFFFAOYSA-N
• SMILES： C1(C)=NN=C(OC2CCN(S(C3=CC=C(C)C=C3)(=O)=O)CC2)C=C1

Experimental Properties

• Density: 1.271±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 557.2±60.0 °C(Predicted)
• pka: 3.29±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on 3-methyl-6-{[1-(4-methylbenzenesulfonyl)piperidin-4-yl]oxy}pyridazine

Introduction to 3-methyl-6-{[1-(4-methylbenzenesulfonyl)piperidin-4-yl]oxy}pyridazine (CAS No. 1796969-25-9)

3-methyl-6-{[1-(4-methylbenzenesulfonyl)piperidin-4-yl]oxy}pyridazine, identified by its CAS number 1796969-25-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its pyridazine core, which is a heterocyclic aromatic structure known for its versatility in drug design. The presence of functional groups such as the methyl substituent and the 4-methylbenzenesulfonyl moiety, along with the piperidin-4-yl oxygenated side chain, contributes to its unique chemical properties and potential biological activities.

The structural framework of 3-methyl-6-{[1-(4-methylbenzenesulfonyl)piperidin-4-yl]oxy}pyridazine is meticulously designed to interact with biological targets in a highly specific manner. The pyridazine ring, being a nitrogen-containing heterocycle, is frequently employed in medicinal chemistry due to its ability to modulate enzyme activity and receptor binding. In particular, the 4-methylbenzenesulfonyl group introduces a sulfonamide-like character, which is known to enhance binding affinity and metabolic stability. This combination of features makes the compound a promising candidate for further exploration in therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of such compounds with greater accuracy. Studies have shown that the methyl group at the 3-position of the pyridazine ring plays a crucial role in determining the compound's solubility and bioavailability. Additionally, the oxygenated piperidin-4-yl side chain enhances hydrophilicity, potentially improving cellular penetration. These insights have guided the optimization of analogs with improved pharmacological profiles.

In the realm of drug discovery, 3-methyl-6-{[1-(4-methylbenzenesulfonyl)piperidin-4-yl]oxy}pyridazine has been investigated for its potential role in modulating various biological pathways. Preliminary studies suggest that this compound may exhibit inhibitory effects on enzymes involved in inflammatory responses and cancer progression. The sulfonamide moiety, in particular, has been linked to anti-inflammatory properties, making it an attractive scaffold for developing novel therapeutics. Furthermore, the piperidinyl group is often associated with central nervous system (CNS) activity, raising possibilities for applications in neuropharmacology.

The synthesis of 3-methyl-6-{[1-(4-methylbenzenesulfonyl)piperidin-4-yl]oxy}pyridazine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex molecular architecture efficiently. These techniques not only streamline the synthetic process but also enhance scalability for larger-scale production.

From a regulatory perspective, compounds like 3-methyl-6-{[1-(4-methylbenzenesulfonyl)piperidin-4-yl]oxy}pyridazine must undergo rigorous testing to evaluate their safety and efficacy before entering clinical trials. Current research protocols emphasize the use of high-throughput screening (HTS) technologies to identify promising candidates rapidly. Additionally, computational toxicology plays a vital role in predicting potential adverse effects, thereby reducing reliance on animal testing and accelerating the drug development timeline.

The integration of machine learning algorithms has further revolutionized the field by enabling predictive modeling of molecular interactions. These algorithms can analyze vast datasets to identify patterns that correlate with biological activity, providing valuable insights into structure-function relationships. As a result, compounds like 3-methyl-6-{[1-(4-methylbenzenesulfonyl)piperidin-4-yl]oxy}pyridazine are being evaluated using these cutting-edge tools to refine their design and enhance their therapeutic potential.

Future directions in research may explore derivatives of this compound that exhibit improved selectivity or reduced side effects. For instance, modifications at the methyl or sulfonamide positions could lead to enhanced binding affinity or altered metabolic pathways. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into tangible therapeutic solutions.

In conclusion,3-methyl-6-{[1-(4-methylbenzenesulfonyl)piperidin-4-yl]oxy}pyridazine (CAS No. 1796969-25-9) represents a fascinating example of how structural complexity can be leveraged to develop novel pharmacological agents. Its unique combination of functional groups positions it as a valuable scaffold for further exploration in drug discovery. As research progresses, this compound and its derivatives hold promise for addressing unmet medical needs across multiple therapeutic areas.